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Compound of Interest

Compound Name: 1-(4-Methylphenyl)pyrrolidin-2-one

Cat. No.: B1595999

An In-Depth Guide for Chemical Research Professionals

Executive Summary: This document provides a comprehensive technical guide on the safe
handling, storage, and disposal of 1-(4-Methylphenyl)pyrrolidin-2-one (CAS No: 3063-79-4).
As this compound possesses a limited publicly available toxicological profile, this guide is built
upon a foundation of the precautionary principle. It combines the known, verified data for the
compound with a risk assessment framework derived from structurally analogous chemicals to
establish robust safety protocols. The procedures outlined herein are designed to empower
researchers to manage this chemical responsibly, ensuring personal safety and environmental
integrity.

Section 1: Compound Identification and
Physicochemical Properties

1-(4-Methylphenyl)pyrrolidin-2-one is a substituted N-aryl lactam. A clear understanding of its
basic properties is the first step in a thorough risk assessment.
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Property Value Source

1-(4-methylphenyl)pyrrolidin-2-
IUPAC Name ( Yiphenyhpy PubChem[1]
one

1-(p-Tolyl)pyrrolidin-2-one, 1-
Synonyms (4-Methylphenyl)-2- ChemicalBook[2]
pyrrolidinone

CAS Number 3063-79-4 PubChem[1]
Molecular Formula C11H13NO PubChem[1]
Molecular Weight 175.23 g/mol PubChem[1]
Melting Point 86-88 °C ChemicalBook[2]
Appearance Solid (at room temperature) N/A

Section 2: Hazard Identification and Risk
Assessment

A complete, officially registered Safety Data Sheet (SDS) for 1-(4-Methylphenyl)pyrrolidin-2-
one is not widely available. Therefore, a comprehensive hazard profile must be constructed
from limited supplier data and augmented by an analysis of structural analogues. This
approach represents a field-proven method for managing chemicals with incomplete safety
data.

Documented Hazards

Limited-scope safety information indicates that the compound is a skin and eye irritant.[2]
e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

Based on this information, the compound is classified as an IRRITANT.[2]

Hazard Assessment via Structural Analogy
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Given the data gap, it is prudent to analyze the hazards of a well-characterized structural
analogue, N-Methyl-2-pyrrolidone (NMP) (CAS: 872-50-4). While NMP is not identical, its core
lactam structure provides a basis for inferring potential, unconfirmed hazards for 1-(4-
Methylphenyl)pyrrolidin-2-one.

Warning: The following hazards are associated with NMP and should be considered potential,
unverified risks for 1-(4-Methylphenyl)pyrrolidin-2-one until proven otherwise.

o Reproductive Toxicity (Category 1B): NMP is classified as H360 (May damage fertility or the
unborn child). Experiments have demonstrated reproductive and teratogenic effects in
laboratory animals.[3][4]

o Respiratory Irritation (STOT SE 3): NMP may cause respiratory irritation (H335).

o Organ Toxicity (STOT RE 2): NMP may cause damage to organs through prolonged or
repeated exposure.[3]

o Combustibility: NMP is a combustible liquid (Category 4).[3]

Recommended Precautionary GHS Classification

Adhering to the precautionary principle, researchers should handle 1-(4-
Methylphenyl)pyrrolidin-2-one as if it possesses the combined hazards of its own
documented data and the critical warnings from its analogue, NMP.

Recommended Hazard Pictograms:

Fig 1. Recommended GHS Pictograms for Precautionary Handling.

Recommended Hazard and Precautionary Statements:
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Code Statement Rationale
H315 Causes skin irritation. Documented[2]
H319 Causes serious eye irritation. Documented[2]
May cause respiratory
H335 T Analogue Data
irritation.
May damage fertility or the
H360 ] Analogue Data
unborn child.
201 Obtain special instructions Precaution for potential
before use. reproductive toxicity
Avoid breathing ) )
_ Precaution for potential
P261 dust/fume/gas/mist/vapors/spr ) o
respiratory irritation[5]
ay.
Wear protective o
] ] Mandatory for irritants and
P280 gloves/protective clothing/eye ] ) )
] ] potential systemic toxins[5]
protection/face protection.
IF IN EYES: Rinse cautiously
with water for several minutes.
) Standard response for eye
P305+P351+P338 Remove contact lenses, if o
irritants[2]
present and easy to do.
Continue rinsing.
IF exposed or concerned: Get Standard response for
P308+P313

medical advice/attention.

potential reproductive toxins

Section 3: Exposure Controls & Personal Protective

Equipment (PPE)

Engineering controls and PPE are the primary barriers to exposure. The following workflow

illustrates the hierarchy of controls that must be implemented.
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Implementation Detiils

Nitrile Gloves (EN 374) Chemical Splash Goggles @ Chemical Fume Hood

Standard Operating Procedures

Click to download full resolution via product page

Fig 2. Hierarchy of controls for handling 1-(4-Methylphenyl)pyrrolidin-2-one.

Engineering Controls

e Chemical Fume Hood: All weighing and handling of the solid compound or its solutions must
be performed inside a certified chemical fume hood to prevent inhalation of dust or aerosols.

[6]
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o Ventilation: Work should be conducted in a well-ventilated laboratory. Eyewash stations and
safety showers must be readily accessible.[4]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles that conform to ANSI Z87.1 or EN
166 standards.[3]

o Hand Protection: Wear chemical-resistant, impervious gloves, such as nitrile rubber, tested
to EN 374 standards.[6] Gloves must be inspected prior to use and replaced immediately if

signs of degradation appeatr.

o Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.
For tasks with a higher risk of splashing, consider additional protective clothing.

Hygiene Measures

e Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[6][7]

o Contaminated clothing should be removed and laundered before reuse.[5]

Section 4: Safe Handling, Storage, and Disposal

Protocols
Handling

o Pre-Handling Review: Before starting work, review this guide and obtain special instructions,
particularly concerning the potential reproductive hazards.[8] Do not handle until all safety
precautions have been read and understood.[3]

o Work Area Preparation: Ensure the work area (fume hood) is clean and uncluttered.
Assemble all necessary equipment and reagents.

e Weighing and Transfer: Conduct all transfers of the solid compound within the fume hood to
contain dust. Use tools (spatulas, weigh boats) that minimize dust generation.
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e Solution Preparation: When dissolving the compound, add the solid slowly to the solvent to
avoid splashing.

e Heating: Avoid strong heating. If heating is necessary, use a controlled heating mantle or
water bath. Keep away from open flames, hot surfaces, and sources of ignition.

Storage

o Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated
place.[8]

o Security: Due to the potential reproductive toxicity, store locked up or in an area accessible
only to authorized personnel.[3]

o Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[3]

[8]

Disposal

o Waste Classification: This material must be disposed of as hazardous waste.

» Procedure: Dispose of contents and container to an approved waste disposal plant in
accordance with all local, state, and federal regulations.[3] Do not allow the chemical to enter
drains or the environment.

Section 5: Emergency Procedures

The following flowchart outlines the immediate actions required in an emergency.
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Incident Occurs
(Spill, Exposure)

Personnel Exposure

Chemical Spill

Skin Contact: Eye Contact: Inhalation: Ingestion:
Rinse with water for 15 min. Rinse with water for 15 min. Move to fresh air. Do NOT induce vomiting.
Remove contaminated clothing. Seek immediate medical attention. Seek medical attention. Seek immediate medical attention.

Evacuate Area
Alert Others

Assess Spill Size
(Small vs. Large)

Small Spill:
Use inert absorbent.
Collect for disposal.

Large Spill:
Call Emergency Services

Click to download full resolution via product page

Fig 3. Emergency response workflow for incidents involving 1-(4-Methylphenyl)pyrrolidin-2-
one.
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First-Aid Measures

o General Advice: If exposed or concerned, seek immediate medical advice/attention. Show
this safety guide to the doctor in attendance.[5]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. If symptoms
persist, call a physician.

 In Case of Skin Contact: Immediately wash with plenty of soap and water for at least 15
minutes.[3] If skin irritation occurs, get medical advice. Take off contaminated clothing.

e In Case of Eye Contact: Rinse cautiously with water for several minutes, holding eyelids
open.[8] Remove contact lenses, if present and easy to do. Continue rinsing for at least 15
minutes.[3] Seek immediate medical attention.[3]

 |If Swallowed: Do NOT induce vomiting.[3][4] Clean mouth with water and call a physician or
poison control center immediately.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[3]

o Specific Hazards: The compound may be combustible.[3] Thermal decomposition can lead to
the release of irritating gases and vapors, including nitrogen oxides (NOx) and carbon
monoxide (CO).[4][8]

e Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and
full protective gear.[3][8]

Accidental Release Measures

e Personal Precautions: Evacuate personnel to safe areas.[3] Ensure adequate ventilation.
Avoid breathing dust and contact with skin or eyes. Wear the PPE described in Section 3.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.
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» Methods for Clean-up: Soak up with inert absorbent material (e.g., sand, silica gel, universal
binder).[8] Keep in suitable, closed containers for disposal.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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